Cas no 2248332-56-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-6-phenyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-6-phenyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2248332-56-9
- EN300-6524153
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-6-phenyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylate
-
- Inchi: 1S/C22H13N3O5/c1-12-18-16(11-17(23-19(18)29-24-12)13-7-3-2-4-8-13)22(28)30-25-20(26)14-9-5-6-10-15(14)21(25)27/h2-11H,1H3
- InChI Key: ZLXDLYZHRSGOJB-UHFFFAOYSA-N
- SMILES: O(C(C1C=C(C2C=CC=CC=2)N=C2C=1C(C)=NO2)=O)N1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 399.08552052g/mol
- Monoisotopic Mass: 399.08552052g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 685
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 103Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-6-phenyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6524153-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-6-phenyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylate |
2248332-56-9 | 95.0% | 0.05g |
$359.0 | 2025-03-13 | |
| Enamine | EN300-6524153-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-6-phenyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylate |
2248332-56-9 | 95.0% | 0.1g |
$376.0 | 2025-03-13 | |
| Enamine | EN300-6524153-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-6-phenyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylate |
2248332-56-9 | 95.0% | 0.25g |
$393.0 | 2025-03-13 | |
| Enamine | EN300-6524153-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-6-phenyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylate |
2248332-56-9 | 95.0% | 0.5g |
$410.0 | 2025-03-13 | |
| Enamine | EN300-6524153-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-6-phenyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylate |
2248332-56-9 | 95.0% | 1.0g |
$428.0 | 2025-03-13 | |
| Enamine | EN300-6524153-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-6-phenyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylate |
2248332-56-9 | 95.0% | 2.5g |
$838.0 | 2025-03-13 | |
| Enamine | EN300-6524153-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-6-phenyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylate |
2248332-56-9 | 95.0% | 5.0g |
$1240.0 | 2025-03-13 | |
| Enamine | EN300-6524153-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-6-phenyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylate |
2248332-56-9 | 95.0% | 10.0g |
$1839.0 | 2025-03-13 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-6-phenyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylate Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-6-phenyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylate
Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-6-phenyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylate (CAS No. 2248332-56-9)
The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-6-phenyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylate, identified by its CAS number 2248332-56-9, represents a fascinating molecule in the realm of pharmaceutical chemistry. This intricate structure combines elements from multiple heterocyclic systems, making it a subject of significant interest for researchers exploring novel pharmacophores. The presence of fused rings and functional groups such as 1H-isoindol, oxazolo[5,4-b]pyridine, and carboxylate moieties suggests potential applications in drug discovery and medicinal chemistry.
Recent advancements in the field of heterocyclic chemistry have highlighted the importance of such multifunctional scaffolds in developing therapeutic agents. The 1,3-dioxo moiety within the molecule introduces a reactive site that could be exploited for further derivatization, enabling the creation of libraries of compounds with tailored biological activities. The 3-methyl and 6-phenyl substituents add layers of complexity that can influence both the electronic properties and the binding affinity of the compound to biological targets.
One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, derivatives of oxazolo[5,4-b]pyridine have been explored for their potential as kinase inhibitors and antimicrobial agents. The incorporation of an isoindol ring system further broadens the scope of possible interactions with biological macromolecules. Such features make this compound a promising candidate for further investigation in the context of targeted drug development.
The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-6-phenyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylate involves a series of well-established organic transformations. Key steps include cyclization reactions to form the heterocyclic core and functional group interconversions to introduce the desired substituents. The precision required in these synthetic steps underscores the importance of high-quality reagents and controlled reaction conditions to ensure optimal yields and purity.
In terms of biological activity, preliminary studies suggest that this compound may exhibit properties relevant to neurological disorders and cancer therapy. The unique combination of rings and substituents could modulate enzyme activity or interfere with signaling pathways involved in disease progression. While these hypotheses require rigorous validation through in vitro and in vivo assays, they highlight the potential therapeutic value of this molecule.
The role of computational chemistry has become increasingly prominent in evaluating the feasibility and utility of such compounds. Molecular modeling techniques can predict binding affinities, metabolic stability, and other key properties before experimental synthesis is undertaken. This approach not only saves time but also allows for rapid optimization by virtual screening methods.
As research progresses, the integration of machine learning algorithms into drug discovery pipelines is transforming how compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-6-phenyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylate are designed and analyzed. These tools can identify patterns in biological data that inform structural modifications aimed at enhancing efficacy or reducing toxicity. The synergy between experimental chemistry and computational methods promises to accelerate the development pipeline for novel therapeutics.
The environmental impact of pharmaceutical research is also a critical consideration today. Sustainable synthetic routes that minimize waste and hazardous byproducts are being prioritized alongside traditional methodologies. Innovations such as flow chemistry and biocatalysis offer greener alternatives that align with global sustainability goals without compromising on yield or purity.
Collaborative efforts across academia and industry are essential for translating laboratory discoveries into market-ready drugs. Open science initiatives facilitate knowledge sharing through preclinical data repositories and standardized protocols for compound characterization. Such transparency fosters innovation while ensuring reproducibility across different research groups.
The future direction for research on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-6-phenyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylate lies in expanding its chemical space through diversification strategies like library synthesis or fragment-based drug design (FBDD). These approaches enable systematic exploration beyond single-point mutations toward more complex analogs with improved pharmacokinetic profiles.
In conclusion,1, this compound exemplifies how intricate molecular architectures can lead to novel therapeutic opportunities, 2, combining structural complexity with functional diversity, 3, making it a valuable asset in modern medicinal chemistry efforts.* Its potential applications span multiple therapeutic areas, underscoring its significance as a research tool.* As our understanding deepens,* so too will our ability* to harness* its full potential* for human health benefits.*
2248332-56-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-6-phenyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)